Cas no 2137937-23-4 (Sodium 3-fluorobutane-1-sulfinate)

• Product Name: Sodium 3-fluorobutane-1-sulfinate
• CAS No: 2137937-23-4
• MF: C₄H₈FNaO₂S
• MW: 162.158294677734
• CID: 6089426
• PubChem ID: 165744556
• Update Time: 2025-10-31

Sodium 3-fluorobutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723719
• 2137937-23-4
• sodium 3-fluorobutane-1-sulfinate
• Sodium 3-fluorobutane-1-sulfinate

• Inchi： 1S/C4H9FO2S.Na/c1-4(5)2-3-8(6)7;/h4H,2-3H2,1H3,(H,6,7);/q;+1/p-1
• InChI Key： FPGFIGINLSJYQA-UHFFFAOYSA-M
• SMILES： S(CCC(C)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 162.01267311g/mol
• Monoisotopic Mass: 162.01267311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 90.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 3-fluorobutane-1-sulfinate

Research Briefing on Sodium 3-fluorobutane-1-sulfinate (CAS: 2137937-23-4) in Chemical Biology and Pharmaceutical Applications

Sodium 3-fluorobutane-1-sulfinate (CAS: 2137937-23-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its fluorinated butane backbone, exhibits unique reactivity and potential applications in medicinal chemistry, particularly in the synthesis of fluorinated bioactive molecules. Recent studies have highlighted its utility as a versatile building block for the introduction of fluorine atoms into target molecules, a strategy increasingly employed to enhance drug stability, bioavailability, and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Sodium 3-fluorobutane-1-sulfinate in the synthesis of fluorinated analogs of known kinase inhibitors. The researchers utilized this compound as a key intermediate in a novel fluorination protocol, achieving high yields and excellent regioselectivity. The resulting fluorinated inhibitors showed improved metabolic stability and target engagement compared to their non-fluorinated counterparts, underscoring the value of this sulfinate reagent in drug discovery.

Further investigations into the mechanistic aspects of Sodium 3-fluorobutane-1-sulfinate's reactivity have revealed interesting insights. Nuclear magnetic resonance (NMR) studies have elucidated its behavior in various solvent systems, while computational modeling has provided predictions about its preferred reaction pathways. These findings, published in a recent issue of Organic Letters, suggest that the compound's utility may extend beyond simple fluorination reactions to more complex, multi-step synthetic transformations.

In the realm of radiopharmaceuticals, Sodium 3-fluorobutane-1-sulfinate has shown promise as a precursor for the synthesis of fluorine-18 labeled compounds. A research team at Massachusetts General Hospital reported its successful incorporation into a PET tracer development program, where it served as a reliable source of fluorinated moieties for tracer synthesis. The resulting radiopharmaceuticals demonstrated excellent in vivo stability and target specificity, opening new possibilities for diagnostic imaging applications.

The safety profile and handling considerations of Sodium 3-fluorobutane-1-sulfinate have also been the subject of recent investigations. While generally stable under standard laboratory conditions, studies recommend storage under inert atmosphere at low temperatures to maintain optimal reactivity. Material safety data sheets and handling protocols have been updated to reflect these findings, ensuring safe utilization in research and industrial settings.

Looking forward, the potential applications of Sodium 3-fluorobutane-1-sulfinate appear expansive. Current research directions include its use in the development of fluorinated antibiotics, where the introduction of fluorine atoms may combat resistance mechanisms, and in agrochemical research, where fluorinated compounds often demonstrate enhanced pesticidal activity. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly important role in the design and synthesis of next-generation bioactive molecules.